Cas no 52086-46-1 (5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl-)

5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl- structure
52086-46-1 structure
Product Name:5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl-
CAS No:52086-46-1
MF:C15H20O
MW:216.318704605103
CID:360687
PubChem ID:12336740
Update Time:2025-04-19

5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl-
    • 4-methyl-7,8,9,10,11,12-hexahydro-6H-benzo[10]annulen-5-one
    • 4-Methyl-7,8,9,10,11,12-hexahydrobenzo[10]annulen-5(6H)-one
    • 52086-46-1
    • DTXSID80491472
    • Inchi: 1S/C15H20O/c1-12-8-7-10-13-9-5-3-2-4-6-11-14(16)15(12)13/h7-8,10H,2-6,9,11H2,1H3
    • InChI Key: SFSMRELVEBQBKW-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C)=CC=CC=2CCCCCCC1

Computed Properties

  • Exact Mass: 216.1515
  • Monoisotopic Mass: 216.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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